Cas no 2229125-00-0 (1-(3-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229125-00-0
• MF: C₉H₇ClO₃S
• MW: 230.668080568314
• CID: 6371124
• PubChem ID: 165635713
• Update Time: 2025-05-21

1-(3-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid
• 2229125-00-0
• EN300-1977854

• Inchi： 1S/C9H7ClO3S/c10-6-1-2-14-7(6)9(8(12)13)3-5(11)4-9/h1-2H,3-4H2,(H,12,13)
• InChI Key： ANXGLOZVLPQHFR-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 229.9804429g/mol
• Monoisotopic Mass: 229.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.6Ų

Additional information on 1-(3-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid

1-(3-Chlorothiophen-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid: A Comprehensive Overview

1-(3-Chlorothiophen-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid (CAS No 2229125-00-0) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its cyclobutane ring fused with a thiophene moiety, which imparts distinctive electronic and steric properties. The presence of the chlorine substituent on the thiophene ring further enhances its reactivity and selectivity in various chemical reactions.

The synthesis of 1-(3-Chlorothiophen-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid involves a multi-step process, often utilizing advanced coupling reactions and oxidation techniques. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more accessible for large-scale production. The compound's cyclobutane ring is particularly interesting due to its strained geometry, which can be exploited in designing novel pharmaceutical agents.

In terms of applications, 1-(3-Chlorothiophen-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid has shown promise in the development of antimicrobial agents. Researchers have reported that this compound exhibits potent activity against a range of bacterial and fungal pathogens, making it a valuable candidate for drug discovery programs. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anticancer agent.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of CAS No 2229125-00-0. These studies reveal that the compound's thiophene ring plays a critical role in its electronic properties, facilitating interactions with biological targets. Furthermore, the oxocyclobutane moiety contributes to the compound's stability and bioavailability, which are essential attributes for therapeutic agents.

The integration of 1-(3-Chlorothiophen-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid into materials science has also been explored. Its unique electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Ongoing research is focused on enhancing its conductivity and stability under various environmental conditions.

In conclusion, CAS No 2229125-00-0, or 1-(3-Chlorothiophen-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid, represents a versatile compound with wide-ranging applications in medicine and materials science. Its distinctive structure and reactivity continue to drive innovative research, positioning it as a key player in the development of next-generation technologies.